molecular formula C5H7Br B578004 (1S,2S)-1-bromo-2-ethenylcyclopropane CAS No. 15136-01-3

(1S,2S)-1-bromo-2-ethenylcyclopropane

Cat. No.: B578004
CAS No.: 15136-01-3
M. Wt: 147.015
InChI Key: ANHOWYMDRHBUGX-UHNVWZDZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1S,2S)-1-Bromo-2-ethenylcyclopropane is a strained bicyclic compound featuring a cyclopropane ring substituted with bromine and an ethenyl group. Its stereochemistry (1S,2S) imparts distinct spatial and electronic properties, influencing reactivity and interactions in synthetic or biological systems. Applications include its use as a precursor in cyclopropane ring-opening reactions, polymer chemistry, and asymmetric synthesis .

Properties

CAS No.

15136-01-3

Molecular Formula

C5H7Br

Molecular Weight

147.015

IUPAC Name

(1S,2S)-1-bromo-2-ethenylcyclopropane

InChI

InChI=1S/C5H7Br/c1-2-4-3-5(4)6/h2,4-5H,1,3H2/t4-,5+/m1/s1

InChI Key

ANHOWYMDRHBUGX-UHNVWZDZSA-N

SMILES

C=CC1CC1Br

Origin of Product

United States

Comparison with Similar Compounds

(1R,2S)-1-Bromo-2-Methylcyclopropane

  • Structural Differences : The methyl substituent in this stereoisomer lacks the ethenyl group’s π-electrons, reducing conjugation and steric demand. The (1R,2S) stereochemistry alters spatial orientation compared to the (1S,2S) configuration .
  • Reactivity : Methyl’s electron-donating effect may slightly stabilize the cyclopropane ring, whereas the ethenyl group’s planar structure in the target compound enhances susceptibility to electrophilic addition (e.g., Diels-Alder reactions).
  • Physical Properties : Methyl substitution likely lowers molecular polarity compared to ethenyl, reducing boiling points and altering solubility profiles.

(1S,2S)-1-(Bromomethyl)-2-Ethylcyclopropane

  • Structural Differences : Bromine is located on a methyl side chain rather than the cyclopropane ring. The ethyl group is a saturated analog of ethenyl, lacking π-bond reactivity .
  • Collision Cross-Section (CCS) : Predicted CCS values for adducts (e.g., [M+H]+: 118.8 Ų, [M+Na]+: 123.3 Ų) suggest a compact structure. The ethenyl group in the target compound may increase CCS due to steric expansion (hypothetical comparison).

Reactivity and Functionalization

  • Ring-Opening Reactions : The target compound’s bromine participates in nucleophilic substitutions (e.g., SN2), while the ethenyl group enables cycloadditions or polymerization.
  • Comparative Reactivity :

    Compound Key Reactivity
    Target Compound Bromine substitution on ring; ethenyl enables Diels-Alder or radical additions
    (1R,2S)-1-Bromo-2-methyl Methyl reduces steric hindrance; slower ring-opening due to lower strain
    1-(Bromomethyl)-2-ethyl Bromine on side chain; saturated ethyl limits π-system reactivity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.